Cas no 38359-77-2 (ethyl (7-amino-2H-[1,2,3]triazolo[4,5-b]pyridin-5-yl)carbamate)

• Product Name: ethyl (7-amino-2H-[1,2,3]triazolo[4,5-b]pyridin-5-yl)carbamate
• CAS No: 38359-77-2
• MF: C₈H₁₀N₆O₂
• MW: 222.203999996185
• CID: 923415
• PubChem ID: 267740
• Update Time: 2025-04-19

ethyl (7-amino-2H-[1,2,3]triazolo[4,5-b]pyridin-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl (7-amino-2H-[1,2,3]triazolo[4,5-b]pyridin-5-yl)carbamate
• 11,12-dimethoxy-N-phenyl-5-thia-3-azatricyclo[7.4.0.0^{2,6}]trideca-1(9),2(6),3,10,12-pentaen-4-amine; AC1Q4EYC; (7-amino-1(3)H-[1,2,3]triazolo[4,5-b]pyridin-5-yl)-carbamic acid ethyl ester; (7,8-dimethoxy-4,5-dihydro-naphtho[1,2-d]thiazol-2-yl)-phenyl-amine; 4,8-DIMETHOXY-N-PHENYLNAPHTHO[1,2-D]THIAZOL-2-AMINE; NSC251206; AC1L7WPV;
• ethyl N-(7-azanyl-2H-[1,2,3]triazolo[4,5-b]pyridin-5-yl)carbamate
• NSC107371
• DTXSID50959291
• A824231
• 38359-77-2
• N-(7-amino-2H-triazolo[4,5-b]pyridin-5-yl)carbamic acid ethyl ester
• Ethyl hydrogen (7-amino-3H-[1,2,3]triazolo[4,5-b]pyridin-5-yl)carbonimidate
• NSC-107371

• Inchi： 1S/C8H10N6O2/c1-2-16-8(15)11-5-3-4(9)6-7(10-5)13-14-12-6/h3H,2H2,1H3,(H4,9,10,11,12,13,14,15)
• InChI Key： CYNUGFWBAVPJJU-UHFFFAOYSA-N
• SMILES： O(CC)C(NC1C=C(C2C(=NNN=2)N=1)N)=O

Computed Properties

• Exact Mass: 222.0867
• Monoisotopic Mass: 222.08652358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 118.81
• LogP: 1.15770